Cas no 3483-18-9 (3-(2-methylphenyl)-1,2,3-oxadiazol-3-ium-5-olate)
3483-18-9 structure
Product Name:3-(2-methylphenyl)-1,2,3-oxadiazol-3-ium-5-olate
CAS No:3483-18-9
MF:C9H8N2O2
MW:176.172021865845
CID:1466627
PubChem ID:198876
Update Time:2025-04-20
3-(2-methylphenyl)-1,2,3-oxadiazol-3-ium-5-olate Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-methylphenyl)-1,2,3-oxadiazol-3-ium-5-olate
- 3-(2-methylphenyl)oxadiazol-3-ium-5-olate
- 1,2,3-Oxadiazolium, 5-hydroxy-3-(2-methylphenyl)-, inner salt (9CI)
- Sydnone, 3-o-tolyl-
- 3-(o-Tolyl)sydnone
- 3483-18-9
- 1,2,3-Oxadiazolium, 5-hydroxy-3-(2-methylphenyl)-, inner salt
- N-(o-Tolyl)-sydnon
- N-tolylsydnon
- 3-(2-Methylphenyl)sydnone
- BRN 3672322
- AKOS024327453
- DTXSID40188371
- Sydnone, 3-(2-methylphenyl)-
-
- Inchi: 1S/C9H8N2O2/c1-7-4-2-3-5-8(7)11-6-9(12)13-10-11/h2-6H,1H3
- InChI Key: BPBGWPOHEYHTJC-UHFFFAOYSA-N
- SMILES: O1C(=C[N+](C2C=CC=CC=2C)=N1)[O-]
Computed Properties
- Exact Mass: 176.05864
- Monoisotopic Mass: 176.058578
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53
- XLogP3: 3.2
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 52.97
3-(2-methylphenyl)-1,2,3-oxadiazol-3-ium-5-olate Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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